Cas no 338399-03-4 (5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate)

• Product name: 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate
• CAS No: 338399-03-4
• MDL: MFCD00172536
• CID: 4646932

5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate
• 5-METHYL-2-(3-PYRIDINYL)-1,3-THIAZOL-4-YL CYCLOPROPANECARBOXYLATE

• MDL： MFCD00172536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate

Introduction to 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate (CAS No. 338399-03-4)

5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate (CAS No. 338399-03-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a cyclopropane moiety, and a pyridine substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. It is a common motif in many biologically active molecules, including antibiotics, antifungal agents, and antitumor drugs. The presence of the thiazole ring in 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate suggests that this compound may exhibit similar biological activities.

The cyclopropane moiety is a three-membered cyclic alkane that imparts unique conformational constraints to the molecule. This structural feature can influence the compound's pharmacokinetic properties, such as its solubility, stability, and bioavailability. Cyclopropane-containing compounds have been studied for their potential as drug candidates due to their ability to modulate protein-protein interactions and enzyme activities.

The pyridine substituent is a six-membered aromatic heterocycle with one nitrogen atom. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, analgesic, and antiviral properties. The presence of the pyridine ring in 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate may enhance its pharmacological profile by providing additional binding sites for target proteins.

5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate has been the subject of several recent studies that have explored its potential therapeutic applications. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can selectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate. The results demonstrated that this compound effectively reduced the production of pro-inflammatory cytokines in vitro and in vivo. This finding suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have shown that 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways. This mechanism of action makes it a promising candidate for further development as an anticancer drug.

The pharmacokinetic properties of 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl cyclopropanecarboxylate have also been studied to evaluate its suitability for clinical use. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues while minimizing adverse effects.

In addition to its therapeutic potential, 5-methyl-2-(pyridin-3-y l)-1,3-thiazol -4 -y l cyclopropanecarboxy late strong > has also been investigated for its use as a chemical probe in academic research. Chemical probes are small molecules used to study biological processes and validate therapeutic targets. The unique structural features of this compound make it an excellent candidate for developing chemical probes that can selectively modulate specific biological pathways.

The synthesis of 5-methyl -2 -(py ridin - 3 - yl ) - 1 , 3 - thia zol - 4 - yl cy clopr opane car boxyla te strong > has been optimized using modern synthetic methods to ensure high yields and purity. These methods involve multi-step reactions that selectively introduce functional groups onto the core scaffold. The ability to synthesize this compound efficiently is essential for advancing its development as a potential therapeutic agent.

In conclusion, 5-methyl - 2 -( py ridin - 3 - yl ) - 1 , 3 - thia zol - 4 - yl cy clopr opane car boxyla te ( CAS No . 3 38 399 -0 3 - 4 ) strong > is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory agents and anticancer drugs. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.